Cas no 850923-22-7 (2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide)

• Product Name: 2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide
• CAS No: 850923-22-7
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5964202
• PubChem ID: 4559295
• Update Time: 2025-10-06

2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide
• 2-methoxy-N-[2-(1-prop-2-enylbenzimidazol-2-yl)ethyl]benzamide
• EU-0056214
• Z108578186
• F0585-1132
• N-(2-(1-allyl-1H-benzo[d]imidazol-2-yl)ethyl)-2-methoxybenzamide
• AKOS001156650
• 2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide
• 850923-22-7

• Inchi： 1S/C20H21N3O2/c1-3-14-23-17-10-6-5-9-16(17)22-19(23)12-13-21-20(24)15-8-4-7-11-18(15)25-2/h3-11H,1,12-14H2,2H3,(H,21,24)
• InChI Key： GTGAXFLWLAVXHY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1OC)NCCC1=NC2C=CC=CC=2N1CC=C

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-methoxy-N-{2-1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylethyl}benzamide

Professional Introduction of CAS No. 850923-22-7: 2-Methoxy-N-{2-[1-(Prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide

The compound with CAS No. 850923-22-7, named as 2-methoxy-N-{2-[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]ethyl}benzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzamide core, a methoxy substituent, and a benzodiazole moiety linked via an ethyl chain. The presence of the propenyl group further enhances its chemical complexity and potential applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitution, condensation, and coupling reactions. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic methods. The structural elucidation of this compound has been achieved through advanced spectroscopic techniques like NMR, IR, and X-ray crystallography, ensuring a comprehensive understanding of its molecular architecture.

In terms of applications, benzamide derivatives like this compound have shown promise in several therapeutic areas. Recent studies have highlighted its potential as a bioactive agent, particularly in the context of anti-inflammatory and anticancer activities. The benzodiazole moiety is known for its ability to interact with various biological targets, making it a valuable component in drug design. Additionally, the methoxy group contributes to the compound's solubility and bioavailability, further enhancing its suitability for pharmacological applications.

The latest research on this compound has focused on its role as a molecular probe in fluorescence imaging and sensing applications. The conjugated system within the molecule enables it to exhibit strong fluorescence properties under specific conditions, making it a candidate for use in biosensing and diagnostic tools. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and material science.

In conclusion, CAS No. 850923-22-7 represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As advancements in synthetic methodologies and analytical techniques continue to evolve, the full potential of this compound is expected to be further unlocked, contributing to breakthroughs in medicine, materials science, and beyond.